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Compound of Interest

Compound Name: Pefloxacin

Cat. No.: B1679150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the antimicrobial

susceptibility of bacterial isolates to Pefloxacin using the disk diffusion method, also known as

the Kirby-Bauer test. This method is a qualitative test that categorizes bacteria as susceptible,

intermediate, or resistant to a specific antibiotic based on the diameter of the zone of growth

inhibition around an antibiotic-impregnated disk.

Data Presentation
The interpretation of the Pefloxacin disk diffusion test relies on standardized zone diameter

breakpoints established by regulatory bodies such as the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Pefloxacin Disk Diffusion Interpretive Criteria
The following table summarizes the tentative zone diameter breakpoints for a 5 µg Pefloxacin
disk. It is crucial to consult the latest guidelines from CLSI or EUCAST for the most current

interpretive criteria.
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Category
Zone Diameter (mm)[1][2]
[3]

Corresponding MIC
(µg/mL)[1][2]

Susceptible ≥ 19 ≤ 2.0

Intermediate 16 - 18 -

Resistant ≤ 15 > 4.0

Note: Pefloxacin disk diffusion is particularly recommended by EUCAST and CLSI as a

surrogate marker for identifying fluoroquinolone resistance in Salmonella species.[4][5][6][7]

Quality Control (QC) Parameters
Regular quality control is essential to ensure the accuracy and reproducibility of the AST

results. Escherichia coli ATCC 25922 is the recommended quality control strain for Pefloxacin
disk diffusion testing.

Quality Control Strain
Antimicrobial Agent & Disk
Potency

Acceptable Zone Diameter
Range (mm)

Escherichia coli ATCC 25922 Pefloxacin (PF) 5 µg CLSI: 25 - 33[4]

EUCAST: 26 - 32 (Target: 29)

[4][8]

Experimental Protocols
This section details the standardized procedure for performing the Pefloxacin disk diffusion

susceptibility test. Adherence to this protocol is critical for obtaining reliable and reproducible

results.

Materials
Pefloxacin 5 µg antimicrobial susceptibility test disks

Mueller-Hinton Agar (MHA) plates (4.0 ± 0.5 mm depth)[9]

Pure culture of the test organism grown overnight on a non-selective agar medium
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Sterile 0.85% saline

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator at 35 ± 2°C[9]

Calipers or a ruler for measuring zone diameters

Quality control strain (E. coli ATCC 25922)

Procedure
Inoculum Preparation: a. Aseptically select 3-5 well-isolated colonies of the test bacterium

from an 18-24 hour agar plate. b. Transfer the colonies to a tube containing sterile 0.85%

saline. c. Vortex the tube to create a smooth suspension. d. Adjust the turbidity of the

bacterial suspension to match the 0.5 McFarland standard. This corresponds to a bacterial

concentration of approximately 1-2 x 10⁸ CFU/mL.[9]

Inoculation of MHA Plate: a. Within 15 minutes of preparing the inoculum, dip a sterile cotton

swab into the adjusted suspension. b. Rotate the swab several times against the inner wall

of the tube to remove excess liquid. c. Streak the swab evenly over the entire surface of the

MHA plate in three different directions (rotating the plate approximately 60° each time) to

ensure uniform growth. d. Allow the plate to dry for 5-15 minutes with the lid slightly ajar.[9]

Application of Pefloxacin Disks: a. Aseptically place a Pefloxacin 5 µg disk onto the

inoculated surface of the MHA plate using sterile forceps or a disk dispenser. b. Gently press

the disk down to ensure complete contact with the agar surface. c. If multiple antibiotic disks

are used on the same plate, ensure they are spaced far enough apart (e.g., centers 30 mm

apart for cephalosporins) to prevent overlapping of the inhibition zones.[9]

Incubation: a. Invert the plates and incubate them at 35 ± 2°C for 16-20 hours in ambient air.

[9]

Reading and Interpretation of Results: a. After incubation, measure the diameter of the zone

of complete growth inhibition (including the disk diameter) to the nearest millimeter using
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calipers or a ruler. b. Read the plates against a dark, non-reflective background. c. Interpret

the results by comparing the measured zone diameter to the established breakpoints for

Pefloxacin (see Data Presentation section). d. Concurrently, test the QC strain (E. coli ATCC

25922) and ensure its zone diameter falls within the acceptable range. If the QC result is out

of range, the test results for the clinical isolates are considered invalid.

Mandatory Visualizations
Experimental Workflow Diagram
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Preparation

Procedure

Analysis Quality Control

Start: Pure Bacterial Culture

Prepare Inoculum in Saline

Perform QC with E. coli ATCC 25922

Adjust to 0.5 McFarland Standard

Inoculate Mueller-Hinton Agar Plate

Apply 5 µg Pefloxacin Disk

Incubate at 35°C for 16-20 hours

Measure Zone of Inhibition (mm)

Interpret Results using Breakpoints

Report as S, I, or R

Verify Zone is within Acceptable Range

Validate Results
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Measured Zone Diameter (mm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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